Cas no 1094392-34-3 (2-(Pyridin-3-yloxy)pyridine-4-carbonitrile)

• Product Name: 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile
• CAS No: 1094392-34-3
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 5320693
• Update Time: 2025-05-25

2-(Pyridin-3-yloxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yloxy)pyridine-4-carbonitrile
• 2-pyridin-3-yloxypyridine-4-carbonitrile
• 2-(3-Pyridinyloxy)-4-pyridinecarbonitrile
• 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile

• Inchi： 1S/C11H7N3O/c12-7-9-3-5-14-11(6-9)15-10-2-1-4-13-8-10/h1-6,8H
• InChI Key： GJIMLHVBBQGTLH-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C=CN=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile

Recent Advances in the Study of 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile (CAS: 1094392-34-3): A Comprehensive Research Brief

2-(Pyridin-3-yloxy)pyridine-4-carbonitrile (CAS: 1094392-34-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and nitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile, highlighting its efficient production through a palladium-catalyzed cross-coupling reaction. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological investigations. Additionally, the research identified key structural modifications that could enhance its bioactivity and pharmacokinetic properties.

In the realm of kinase inhibition, 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile has demonstrated selective inhibition against certain tyrosine kinases, which are implicated in various cancers. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound effectively suppressed tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Beyond oncology, recent investigations have also explored the anti-inflammatory properties of 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced pro-inflammatory cytokine levels in vitro and in vivo, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the molecular mechanisms underlying its anti-inflammatory effects, involving the modulation of NF-κB signaling pathways.

Despite these promising results, challenges remain in the clinical translation of 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and comprehensive toxicological studies. Ongoing research aims to overcome these hurdles by designing derivatives with improved drug-like properties.

In conclusion, 2-(Pyridin-3-yloxy)pyridine-4-carbonitrile (CAS: 1094392-34-3) represents a versatile scaffold with significant therapeutic potential. Its applications in kinase inhibition and anti-inflammatory therapy highlight its value as a candidate for drug development. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic benefits.